Cas no 547753-18-4 (Benzoic acid, 3-methoxy-, 2-oxoethyl ester)

The compound Benzoic acid, 3-methoxy-, 2-oxoethyl ester is a benzoate derivative featuring a methoxy substituent at the 3-position and a 2-oxoethyl ester group. This structure imparts reactivity and solubility properties suitable for applications in organic synthesis and specialty chemical formulations. The methoxy group enhances electron density, influencing its reactivity in electrophilic substitutions, while the 2-oxoethyl ester provides a versatile functional handle for further derivatization. Its balanced polarity makes it a candidate for use as an intermediate in pharmaceuticals, agrochemicals, or fragrances. The compound’s defined structure ensures consistent performance in synthetic pathways requiring precise functional group compatibility.
Benzoic acid, 3-methoxy-, 2-oxoethyl ester structure
547753-18-4 structure
Product Name:Benzoic acid, 3-methoxy-, 2-oxoethyl ester
CAS No:547753-18-4
MF:C10H10O4
MW:194.184003353119
CID:4031759
Update Time:2026-04-16

Benzoic acid, 3-methoxy-, 2-oxoethyl ester Chemical and Physical Properties

Names and Identifiers

    • Benzoic acid, 3-methoxy-, 2-oxoethyl ester

Benzoic acid, 3-methoxy-, 2-oxoethyl ester Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Enamine
EN300-8797190-1.0g
2-oxoethyl 3-methoxybenzoate
547753-18-4 95%
1.0g
$0.0 2023-01-06

Additional information on Benzoic acid, 3-methoxy-, 2-oxoethyl ester

Benzoic acid, 3-methoxy-, 2-oxoethyl ester (CAS No. 547753-18-4): A Comprehensive Overview

Benzoic acid, 3-methoxy-, 2-oxoethyl ester, with the chemical formula C10H9NO3, is a compound of significant interest in the field of pharmaceutical and chemical research. This ester derivative of benzoic acid, characterized by its 3-methoxy and 2-oxoethyl functional groups, has garnered attention due to its unique structural properties and potential applications in various scientific domains.

The compound is identified by its unique Chemical Abstracts Service (CAS) number, CAS No. 547753-18-4, which distinguishes it from other benzoic acid derivatives. This numbering system ensures precise identification and classification within scientific literature and databases, facilitating accurate referencing and research.

In recent years, the study of benzoic acid derivatives has seen considerable advancements, particularly in their role as intermediates in the synthesis of pharmaceutical compounds. The structural features of Benzoic acid, 3-methoxy-, 2-oxoethyl ester make it a valuable precursor in the development of molecules with potential therapeutic effects. Specifically, the presence of the 3-methoxy group enhances its reactivity and compatibility with various biochemical pathways, while the 2-oxoethyl moiety contributes to its solubility and stability in aqueous environments.

The compound's relevance is further underscored by its applications in the synthesis of novel drug candidates. Researchers have been exploring its utility in creating molecules that exhibit anti-inflammatory, antioxidant, and antimicrobial properties. These properties are particularly pertinent in the context of developing treatments for chronic inflammatory diseases and infections, where traditional antibiotics may face resistance.

Recent studies have highlighted the compound's potential in modulating enzymatic activities associated with metabolic pathways. For instance, derivatives of benzoic acid have been shown to inhibit enzymes such as cyclooxygenase (COX) and lipoxygenase (LOX), which are key players in inflammation. The structural flexibility of Benzoic acid, 3-methoxy-, 2-oxoethyl ester allows for modifications that can enhance its binding affinity to these targets, thereby improving its efficacy as a pharmacological agent.

The synthesis of this compound involves sophisticated organic reactions that highlight the expertise required in medicinal chemistry. The process typically begins with the esterification of benzoic acid under controlled conditions to introduce the 2-oxoethyl group. Subsequent methylation at the third position adds the 3-methoxy moiety, resulting in the desired product. Advanced techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy are employed to ensure high purity and structural confirmation.

The pharmacokinetic profile of Benzoic acid, 3-methoxy-, 2-oxoethyl ester is another area of active investigation. Understanding how this compound is absorbed, distributed, metabolized, and excreted (ADME) is crucial for optimizing its therapeutic use. Preliminary studies suggest that it exhibits moderate bioavailability upon oral administration and undergoes biotransformation primarily via phase II metabolism. This information is vital for designing dosing regimens that maximize therapeutic benefits while minimizing adverse effects.

In addition to its pharmaceutical applications, this compound has shown promise in industrial chemistry as a building block for more complex molecules. Its stability under various conditions makes it suitable for use in chemical synthesis where high yields and reproducibility are essential. Researchers are also exploring its potential use in agrochemicals, where benzoic acid derivatives can serve as intermediates for developing pesticides and herbicides with improved environmental profiles.

The regulatory landscape surrounding the use of benzoic acid derivatives is another critical consideration. While not classified as a hazardous or controlled substance under current guidelines, adherence to safety protocols during handling and storage remains paramount. Proper documentation and compliance with Good Manufacturing Practices (GMP) ensure that research involving this compound meets ethical and safety standards.

The future direction of research on Benzoic acid, 3-methoxy-, 2-oxoethyl ester appears promising, with ongoing studies focusing on expanding its therapeutic applications and understanding its mechanistic interactions at a molecular level. Collaborative efforts between academic institutions and pharmaceutical companies are likely to drive innovation in this area, leading to new insights and potentially groundbreaking treatments.

Recommended suppliers
Wuhan Comings Biotechnology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Wuhan Comings Biotechnology Co., Ltd.
Essenoi Fine Chemical Co., Limited
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
SHOCHEM(SHANGHAI) CO.,lTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
SHOCHEM(SHANGHAI) CO.,lTD
Zhejiang Brunova Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Zhejiang Brunova Technology Co., Ltd.
Beyond Pharmaceutical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent